Cas no 1287192-28-2 ((E/Z)-Fluoxastrobin-d4(Mixture))

• Product Name: (E/Z)-Fluoxastrobin-d4(Mixture)
• CAS No: 1287192-28-2
• MF: C₂₁H₁₆ClFN₄O₅
• MW: 458.826947212219
• CID: 4554951
• Update Time: 2025-11-02

(E/Z)-Fluoxastrobin-d4(Mixture) Chemical and Physical Properties

Names and Identifiers

• Z)-Fluoxastrobin-d4 (Mixture)
• UFEODZBUAFNAEU-LMVPXJSJSA-N
• (E/Z)-Fluoxastrobin-d4(Mixture)

• Inchi： 1S/C21H16ClFN4O5/c1-28-26-18(21-27-30-11-10-29-21)13-6-2-4-8-15(13)31-19-17(23)20(25-12-24-19)32-16-9-5-3-7-14(16)22/h2-9,12H,10-11H2,1H3/b26-18+
• InChI Key： UFEODZBUAFNAEU-NLRVBDNBSA-N
• SMILES： C(/C1OCCON=1)(\C1C=CC=CC=1OC1=NC=NC(OC2C([H])=C([H])C([H])=C([H])C=2Cl)=C1F)=N\OC

Additional information on (E/Z)-Fluoxastrobin-d4(Mixture)

Comprehensive Guide to (E/Z)-Fluoxastrobin-d4 (Mixture) (CAS No. 1287192-28-2): Properties, Applications, and Market Insights

(E/Z)-Fluoxastrobin-d4 (Mixture) is a deuterated isotopologue of the widely used fungicide Fluoxastrobin, a strobilurin-class compound known for its broad-spectrum activity against fungal pathogens. With the CAS registry number 1287192-28-2, this deuterated mixture is primarily utilized as an internal standard in analytical chemistry, particularly in LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) applications for pesticide residue analysis. The incorporation of four deuterium atoms (-d4) enhances its stability and detection sensitivity, making it invaluable for quantitative analysis in environmental and agricultural research.

The (E/Z)-Fluoxastrobin-d4 (Mixture) is a critical tool for researchers studying the environmental fate of strobilurin fungicides, a topic gaining traction due to rising concerns about pesticide persistence and ecosystem impact. Recent studies highlight the need for precise detection methods, especially with increasing regulatory scrutiny on maximum residue limits (MRLs) in food crops. This compound’s isotopic labeling ensures minimal interference with native Fluoxastrobin, enabling accurate calibration curves and recovery studies in complex matrices like soil, water, and plant tissues.

From a chemical perspective, (E/Z)-Fluoxastrobin-d4 (Mixture) retains the core structure of its parent molecule, featuring a methoxyacrylate moiety responsible for inhibiting mitochondrial respiration in fungi. The deuterium substitution at specific positions does not alter its chromatographic behavior significantly, ensuring reliable co-elution with the analyte during HPLC or UPLC separations. This property is crucial for laboratories adopting ISO 17025 protocols or complying with EU SANTE guidelines for pesticide testing.

The demand for deuterated standards like (E/Z)-Fluoxastrobin-d4 has surged alongside advancements in high-resolution mass spectrometry (HRMS). Laboratories increasingly rely on these standards to address challenges such as matrix effects and ion suppression, common pitfalls in multi-residue methods. A 2023 market report indicates a 12% annual growth in the isotopically labeled pesticide standard segment, driven by stricter food safety regulations like the European Green Deal and Farm to Fork Strategy.

Beyond regulatory testing, (E/Z)-Fluoxastrobin-d4 (Mixture) finds applications in degradation studies to track metabolic pathways in plants and soil microorganisms. Researchers investigating photolysis or hydrolysis kinetics of strobilurins frequently employ this standard to differentiate between parent compounds and transformation products. Such studies are pivotal for developing reduced-risk pesticides and optimizing application schedules to minimize environmental loading.

For procurement specialists, key considerations when sourcing CAS 1287192-28-2 include isotopic purity (typically ≥98% d4), chemical stability under storage conditions, and certificate of analysis (CoA) detailing HPLC and NMR validation data. Leading suppliers now offer these compounds in customized concentrations (e.g., 10 µg/mL in acetonitrile) to streamline workflow efficiency in high-throughput labs.

Emerging trends in precision agriculture and digital farming further underscore the importance of reliable analytical standards. As farmers adopt variable-rate fungicide applications guided by IoT sensors, robust data on pesticide dissipation becomes essential for decision support systems. The (E/Z)-Fluoxastrobin-d4 (Mixture) plays an indirect but vital role in validating these smart farming technologies through precise environmental monitoring.

In conclusion, CAS 1287192-28-2 represents more than just a niche reference material—it’s a linchpin for sustainable agriculture initiatives worldwide. Its utility spans from routine food safety testing to cutting-edge research on pesticide biodegradation, aligning perfectly with global priorities like the UN Sustainable Development Goals (SDGs). As analytical techniques evolve toward non-targeted screening and big data analytics, the importance of high-quality isotopic standards will only intensify.